7-(3-(3,4-dimethylphenoxy)-2-hydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(3,4-dimethylphenoxy)-2-hydroxypropyl]-1,3-dimethyl-8-pyrrolidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C22H29N5O4/c1-14-7-8-17(11-15(14)2)31-13-16(28)12-27-18-19(23-21(27)26-9-5-6-10-26)24(3)22(30)25(4)20(18)29/h7-8,11,16,28H,5-6,9-10,12-13H2,1-4H3
• InChI Key: HQTIYWRYJWRJOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(CN2C3=C(N=C2N4CCCC4)N(C(=O)N(C3=O)C)C)O)C
• Molecular Formula: C22H29N5O4
• Molecular Weight: 427.5 g/mol

Description

7-(3-(3,4-dimethylphenoxy)-2-hydroxypropyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H29N5O4 and its molecular weight is 427.505. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Heterocyclic Chemistry

Research into purine derivatives and related heterocyclic compounds often focuses on the development of novel synthetic routes or the exploration of their chemical properties. For example, Dotsenko et al. (2012) discussed the alkylation of 3-cyanopyridine-2(1H)-thiones leading to the formation of pyrido-thieno-diazepino purine dione derivatives, showcasing the synthetic accessibility of complex heterocyclic systems (Dotsenko, Sventukh, & Krivokolysko, 2012).

Optical and Electronic Properties

The exploration of optical and electronic properties of purine derivatives and similar compounds is another area of interest. Beyerlein and Tieke (2000) synthesized π-conjugated polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) and 1,4-phenylene units, highlighting the potential of these materials in electronic applications due to their photoluminescence and photochemical stability (Beyerlein & Tieke, 2000).

Medicinal Chemistry and Drug Discovery

In medicinal chemistry, the structural modification and pharmacological evaluation of purine derivatives provide insights into their potential as therapeutic agents. Dionne et al. (1986) synthesized and evaluated pyrrolo and pyrido analogues of the cardiotonic agent 7-hydroxycyclindole, investigating ligand-receptor interactions via hydrogen-bond formation, which underscores the importance of purine derivatives in designing new drugs (Dionne, Humber, Asselin, McQuillan, & Treasurywala, 1986).